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Compound of Interest

Compound Name: Tin mesoporphyrin

Cat. No.: B1681123 Get Quote

Essential Safety and Handling Guide for Tin
Mesoporphyrin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for the handling of Tin mesoporphyrin (SnMP). Adherence to these procedures

is critical for ensuring laboratory safety and minimizing potential risks associated with this

compound.

Hazard Identification and Precautions
Tin mesoporphyrin is a potent inhibitor of heme oxygenase.[1][2] While some safety data

sheets (SDS) may classify it as a non-hazardous substance, it is prudent to treat it as a

potentially hazardous chemical until more comprehensive toxicological data is available.[3][4]

Key precautions include avoiding ingestion, inhalation, and contact with skin and eyes.[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory tasks is necessary to determine the

appropriate level of PPE.[5] The following table summarizes the recommended PPE for

handling Tin mesoporphyrin.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn over goggles when

there is a significant splash

hazard.[5]

To protect against splashes,

sprays, and airborne particles.

[6]

Hand Protection

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged handling or when

contamination is likely,

consider double-gloving or

using thicker, chemical-

resistant gloves.[5]

To prevent skin contact with

the chemical.

Body Protection

A laboratory coat or gown is

required to protect clothing and

skin from contamination.[7]

To provide a barrier against

spills and splashes.

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

aerosols or dust may be

generated, a NIOSH-approved

respirator may be necessary.

To prevent inhalation of dust or

aerosols.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.[4]

Avoid the formation of dust and aerosols.[8]
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Wash hands thoroughly after handling the compound.[3]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[4]

Protect from light.[2]

Recommended storage temperature is typically -20°C.[3][4]

Property Value

Storage Temperature -20°C[3][4]

Solubility in DMSO Approximately 0.5 mg/mL[3]

Solubility in Dimethyl Formamide Approximately 1 mg/mL[3]

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for safely preparing a stock solution of Tin mesoporphyrin.

Preparation:

Don the appropriate PPE as outlined in the table above.

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Weighing the Compound:

Carefully weigh the desired amount of solid Tin mesoporphyrin in a tared, appropriate

container within the chemical fume hood to minimize inhalation risk.

Dissolving the Compound:

Add the chosen solvent (e.g., DMSO) to the solid Tin mesoporphyrin.[3]

The solvent should be purged with an inert gas.[3]
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Gently swirl or vortex to dissolve the compound completely. Sonication may be used if

necessary.

Storage of the Solution:

Store the resulting stock solution in a tightly sealed vial, clearly labeled with the compound

name, concentration, solvent, and date of preparation.

Store at the recommended temperature of -20°C.[3]

Emergency Procedures
In the event of accidental exposure, follow these immediate first aid measures.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[4][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[8][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[8][10]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[4]

Disposal Plan
All waste materials contaminated with Tin mesoporphyrin, including empty containers, used

gloves, and disposable labware, should be treated as hazardous chemical waste.
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Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed waste container compatible with

the solvent used.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific guidance.

[8]

Visual Workflow and Safety Diagrams
To further clarify the procedural steps for safe handling and emergency response, the following

diagrams have been created using Graphviz (DOT language).
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Caption: A workflow diagram illustrating the key steps for the safe handling of Tin
mesoporphyrin.

Emergency Response for Tin Mesoporphyrin Exposure

Exposure Route

Immediate Actions

Accidental Exposure Occurs

Skin Contact?

Eye Contact?

No

Wash with Soap & Water

YesInhalation?

No

Flush Eyes for 15 min

Yes

Ingestion?

No

Move to Fresh Air

Yes

Rinse Mouth, Do NOT Induce Vomiting

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1681123?utm_src=pdf-body
https://www.benchchem.com/product/b1681123?utm_src=pdf-body
https://www.benchchem.com/product/b1681123?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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